2-[4-(2-furoyl)-1-piperazinyl]-N-1-naphthylacetamide

• IUPAC Name: 2-[4-(furan-2-carbonyl)piperazin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H21N3O3/c25-20(22-18-8-3-6-16-5-1-2-7-17(16)18)15-23-10-12-24(13-11-23)21(26)19-9-4-14-27-19/h1-9,14H,10-13,15H2,(H,22,25)
• InChI Key: VLGINIIHDCLJLI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=CC=CC=C32)C(=O)C4=CC=CO4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

2-[4-(2-furoyl)-1-piperazinyl]-N-1-naphthylacetamide, commonly known as Furosemide, is a potent diuretic drug that is widely used in the treatment of various medical conditions. It belongs to the class of loop diuretics and is primarily used to treat edema associated with congestive heart failure, liver cirrhosis, and kidney disease. Furosemide works by inhibiting the reabsorption of sodium and chloride ions in the loop of Henle in the kidneys, leading to increased urine output and decreased fluid retention.

Mechanism of Action

The primary mechanism of action of Furosemide is the inhibition of the sodium-potassium-chloride co-transporter in the loop of Henle in the kidneys. This leads to increased excretion of sodium, chloride, and water, resulting in diuresis and decreased fluid retention. Furosemide also has other effects, including the reduction of pulmonary capillary wedge pressure and the improvement of cardiac output.
Biochemical and Physiological Effects
Furosemide has several biochemical and physiological effects, including the reduction of plasma volume, the decrease in blood pressure, and the increase in urine output. It has also been shown to increase the excretion of potassium, calcium, and magnesium ions, which can lead to electrolyte imbalances in some patients. Furosemide has been shown to have a rapid onset of action and a relatively short duration of action, making it an effective diuretic for the treatment of acute conditions.

Advantages and Limitations for Lab Experiments

Furosemide has several advantages for use in laboratory experiments. It is a potent diuretic that can be used to induce diuresis in animal models, allowing for the study of various physiological and biochemical parameters. Furosemide has also been used in the study of renal function and the effects of diuretics on the kidney. However, Furosemide has some limitations, including its potential to cause electrolyte imbalances and its short duration of action, which may limit its use in some experimental settings.

Future Directions

There are several future directions for the study of Furosemide and its therapeutic applications. One area of research is the development of new formulations of Furosemide that can improve its pharmacokinetics and pharmacodynamics. Another area of research is the study of the effects of Furosemide on the heart and the potential use of Furosemide in the treatment of heart failure. Additionally, the study of the molecular mechanisms of Furosemide's action may lead to the development of new diuretic drugs with improved efficacy and safety profiles.

Synthesis Methods

Furosemide can be synthesized by the reaction of 4-chloro-5-sulfamoylanthranilic acid with 2-furoyl chloride in the presence of a base, followed by reaction with piperazine and naphthalene-1-acetic acid. This method was first described by Youssefyeh and coworkers in 1970 and has since been widely used for the synthesis of Furosemide.

Scientific Research Applications

Furosemide has been extensively studied for its pharmacological properties and therapeutic applications. It has been shown to be effective in the treatment of various medical conditions such as hypertension, pulmonary edema, and acute renal failure. Furosemide has also been studied for its potential use in the treatment of heart failure, where it has been shown to improve symptoms and reduce hospitalizations.